Cas no 308349-86-2 (Benzoic acid, 3,5-bis(hexadecyloxy)-)

Benzoic acid, 3,5-bis(hexadecyloxy)- structure
308349-86-2 structure
Product Name:Benzoic acid, 3,5-bis(hexadecyloxy)-
CAS No:308349-86-2
MF:C39H70O4
MW:602.97071313858
CID:1444609
PubChem ID:71361289
Update Time:2025-04-20

Benzoic acid, 3,5-bis(hexadecyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(hexadecyloxy)-
    • 3,5-dihexadecoxybenzoic acid
    • DTXSID70785034
    • 308349-86-2
    • 3,5-BIS(HEXADECYLOXY)BENZOIC ACID
    • SCHEMBL25327655
    • Inchi: 1S/C39H70O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-42-37-33-36(39(40)41)34-38(35-37)43-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35H,3-32H2,1-2H3,(H,40,41)
    • InChI Key: JTIBXVCDHQQGJW-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C(=O)O)C=C(C=1)OCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 602.5277
  • Monoisotopic Mass: 602.52741071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 33
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.9
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76
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